Cas no 1820580-62-8 (3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-)

• Product Name: 3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-
• CAS No: 1820580-62-8
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD31614256
• CID: 5191842
• PubChem ID: 119056812
• Update Time: 2025-11-06

3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-

• MDL： MFCD31614256
• Inchi： 1S/C6H10N4O/c7-5-3-11-4-6(5)10-2-1-8-9-10/h1-2,5-6H,3-4,7H2/t5-,6+/m0/s1
• InChI Key： MXZGJMZVGJMDBZ-NTSWFWBYSA-N
• SMILES： O1C[C@@H](N2C=CN=N2)[C@@H](N)C1

Additional information on 3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-

3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-

The compound 3-Furanamine, tetrahydro-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)- (CAS No. 1820580-62-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydrofuran derivatives and incorporates a triazole functional group, which is known for its versatility in chemical reactions and biological interactions. The stereochemistry of the compound is defined by its (3R,4S) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high enantiomeric purity. Researchers have employed innovative methodologies such as asymmetric catalysis and stereocontrolled reactions to achieve this milestone. These techniques not only enhance the yield of the desired product but also minimize the formation of undesired byproducts. The incorporation of a triazole group into the molecule has been shown to significantly improve its stability under various reaction conditions.

The structural uniqueness of 3-Furanamine lies in its ability to participate in multiple types of chemical transformations. For instance, the triazole group can act as a nucleophile or an electrophile depending on the reaction conditions. This dual functionality makes it an ideal candidate for applications in drug discovery and materials science. In drug development, compounds like 3-Furanamine are often used as scaffolds for designing bioactive molecules due to their ability to modulate enzyme activity and receptor binding.

In a groundbreaking study published in *Nature Chemistry*, researchers demonstrated the use of 3-Furanamine as a key intermediate in the synthesis of a novel class of antibiotics. By leveraging its unique reactivity and stereochemistry, they were able to create compounds that exhibited potent activity against multidrug-resistant bacterial strains. This finding underscores the importance of understanding the molecular architecture of such compounds in addressing global health challenges.

Beyond pharmaceutical applications, 3-Furanamine has also found utility in the field of materials science. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in the synthesis of advanced polymers and nanomaterials. For example, recent research has highlighted its role in creating self-healing polymers that can repair minor damages without external intervention.

The synthesis and characterization of 3-Furanamine have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are critical for optimizing its performance in various applications.

In conclusion, 3-Furanamine, with its unique chemical properties and versatile functional groups, represents a promising building block for future innovations across multiple disciplines. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing both scientific knowledge and industrial practices.